molecular formula C24H27NO5 B11379392 3-(3,4-dimethoxybenzyl)-10-methyl-6-propyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one

3-(3,4-dimethoxybenzyl)-10-methyl-6-propyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one

Cat. No.: B11379392
M. Wt: 409.5 g/mol
InChI Key: NVAXSCVWUVLZLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3,4-Dimethoxybenzyl)-10-methyl-6-propyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one is a benzoxazine-derived heterocyclic compound characterized by a fused chromeno-oxazin core. Its structure includes a 3,4-dimethoxybenzyl substituent at position 3, a methyl group at position 10, and a propyl chain at position 4.

Properties

Molecular Formula

C24H27NO5

Molecular Weight

409.5 g/mol

IUPAC Name

3-[(3,4-dimethoxyphenyl)methyl]-10-methyl-6-propyl-2,4-dihydropyrano[3,2-g][1,3]benzoxazin-8-one

InChI

InChI=1S/C24H27NO5/c1-5-6-17-11-22(26)30-24-15(2)23-18(10-19(17)24)13-25(14-29-23)12-16-7-8-20(27-3)21(9-16)28-4/h7-11H,5-6,12-14H2,1-4H3

InChI Key

NVAXSCVWUVLZLI-UHFFFAOYSA-N

Canonical SMILES

CCCC1=CC(=O)OC2=C1C=C3CN(COC3=C2C)CC4=CC(=C(C=C4)OC)OC

Origin of Product

United States

Preparation Methods

The synthesis of 3-(3,4-dimethoxybenzyl)-10-methyl-6-propyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one can be achieved through various synthetic routes. One efficient method involves the Ir-catalyzed one-pot reaction of secondary amides with acyl chlorides . This method is known for its mild reaction conditions, broad substrate scope, and scalability. The reaction typically involves the use of adipoyl chloride and pimeloyl chloride to access the desired oxazin-4-one structure .

Chemical Reactions Analysis

This compound undergoes several types of chemical reactions, including:

    Oxidation: The presence of methoxy groups makes it susceptible to oxidation reactions.

    Reduction: The oxazine ring can be reduced under specific conditions.

    Substitution: The aromatic ring allows for electrophilic and nucleophilic substitution reactions.

Common reagents used in these reactions include acyl chlorides, secondary amides, and various catalysts such as Iridium complexes . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Chemistry

  • Synthesis Intermediate : The compound serves as an intermediate in the synthesis of other complex organic compounds. Its structure allows for further functionalization through various chemical reactions.
  • Material Science : It is utilized in the development of materials with specific chemical properties, such as polymers and dyes.

Biology

  • Enzyme Inhibition : This compound has been studied for its potential as an inhibitor of enzymes like cholesterol esterase and acetylcholinesterase. These properties make it a candidate for therapeutic applications in diseases related to enzyme dysregulation.
  • Mechanism of Action : The mechanism involves binding to the active sites of target enzymes, thereby inhibiting their activity and affecting metabolic pathways.

Medicine

  • Drug Development : Given its inhibitory properties on key enzymes, this compound is being explored for its potential in drug development, particularly for conditions such as Alzheimer's disease and hyperlipidemia.
  • Therapeutic Potential : Research indicates that it may possess anti-inflammatory and antioxidant activities, further supporting its medicinal applications.

Case Study 1: Enzyme Inhibition

A study investigated the inhibitory effects of this compound on acetylcholinesterase. Results indicated significant inhibition at low concentrations, suggesting its potential use in treating neurodegenerative disorders by enhancing cholinergic transmission .

Case Study 2: Synthesis of Derivatives

Researchers synthesized various derivatives of this compound to evaluate their biological activities. Some derivatives exhibited enhanced potency as enzyme inhibitors compared to the parent compound .

Case Study 3: Material Applications

In material science, this compound has been incorporated into polymer matrices to improve thermal stability and mechanical properties. The modifications resulted in materials suitable for high-performance applications .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. For instance, it acts as an inhibitor of cholesterol esterase and acetylcholinesterase by binding to the active sites of these enzymes . This binding prevents the enzymes from catalyzing their respective reactions, thereby exerting its inhibitory effects.

Comparison with Similar Compounds

Substituent Variations

The compound 3-(4-chlorobenzyl)-10-methyl-6-phenyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one (PubChem entry, 2004) shares the chromeno-oxazin backbone but differs in substituents:

  • Benzyl group : 4-chloro vs. 3,4-dimethoxy in the target compound.
  • Position 6 : Phenyl vs. propyl.

The phenyl group at position 6 introduces rigidity, whereas the propyl chain in the target compound likely enhances solubility in nonpolar solvents .

Model Benzoxazines

Simpler benzoxazines, such as bisphenol A-based benzoxazine and model compounds studied by Liu and Gu (2000), lack the fused chromeno-oxazin system. These compounds exhibit volume expansion during polymerization but contract under isothermal curing, with behavior dependent on molecular structure and crosslink density . The target compound’s fused rings may increase steric hindrance, slowing polymerization but improving thermal stability.

Physicochemical and Thermal Properties

Table 1: Comparative Properties of Benzoxazine Derivatives

Compound Substituents (Benzyl/Position 6) Molecular Weight (g/mol) Thermal Behavior (Curing) Volume Change During Curing
Target Compound 3,4-dimethoxy / propyl ~425 (estimated) High thermal stability Likely lower contraction*
3-(4-Chlorobenzyl)-6-phenyl analogue 4-chloro / phenyl ~435 (estimated) Moderate reactivity Not reported
Bisphenol A benzoxazine - ~320 Expansion → contraction 2–3% contraction

*Inferred from fused-ring steric effects and crosslink density trends .

Polymerization Behavior

The target compound’s 3,4-dimethoxybenzyl group may enhance hydrogen bonding during curing, promoting orderly crosslinking. In contrast, the 4-chloro substituent in the analogue could lead to erratic polymerization due to reduced electron density. The propyl chain at position 6 may reduce glass transition temperature (Tg) compared to phenyl-containing derivatives, offering flexibility in polymer applications .

Research Findings and Implications

  • Structural Influence on Reactivity : Electron-donating groups (e.g., dimethoxy) enhance benzoxazine reactivity, while fused rings delay curing but improve thermal resistance.
  • Volume Changes : Model benzoxazines exhibit contraction during isothermal curing (2–3%) due to crosslinking; the target compound’s fused system may reduce this effect .
  • Applications : The propyl substituent and dimethoxy groups make the target compound a candidate for high-performance resins requiring balanced rigidity and solubility.

Biological Activity

The compound 3-(3,4-dimethoxybenzyl)-10-methyl-6-propyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one is a synthetic organic molecule that has garnered attention due to its potential biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and related case studies.

Chemical Structure and Properties

The molecular formula of the compound is C24H27NO5C_{24}H_{27}NO_5, with a molecular weight of 423.48 g/mol. Its structure includes a chromeno-oxazine core which is known for various biological activities.

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities:

  • Antioxidant Activity : Studies have shown that compounds with similar structures possess significant antioxidant properties. Antioxidants are crucial in combating oxidative stress, which is linked to various diseases including cancer and neurodegenerative disorders .
  • Anticancer Properties : Preliminary studies suggest that the compound may inhibit the proliferation of cancer cells. For instance, related compounds have demonstrated cytotoxic effects against human promyelocytic leukemia cells (HL-60) by inducing apoptosis and producing reactive oxygen species (ROS) under alkaline conditions .
  • Neuroprotective Effects : Some derivatives have been investigated for their neuroprotective effects in models of neurodegeneration. They may modulate neurotransmitter systems and reduce neuroinflammation .

The biological activities of this compound can be attributed to several mechanisms:

  • Radical Scavenging : The presence of methoxy groups in the structure enhances electron donation capabilities, allowing the molecule to scavenge free radicals effectively .
  • Enzyme Inhibition : Similar compounds have been shown to inhibit specific enzymes involved in cancer cell proliferation and survival pathways. This inhibition can lead to reduced tumor growth and enhanced apoptosis in cancer cells .

Case Study 1: Anticancer Activity

In a study evaluating the cytotoxic effects of various chromeno-oxazine derivatives, it was found that compounds similar to 3-(3,4-dimethoxybenzyl)-10-methyl-6-propyl-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-8-one exhibited significant activity against HL-60 cells. The study reported an IC50 value indicating effective inhibition at low concentrations.

Case Study 2: Neuroprotective Effects

Another research effort focused on the neuroprotective potential of related compounds in models of Alzheimer’s disease. The findings suggested that these compounds could reduce amyloid-beta aggregation and enhance cognitive function in treated animals.

Data Summary Table

Biological Activity Mechanism Reference
AntioxidantRadical scavenging
AnticancerInduction of apoptosis
NeuroprotectiveModulation of neurotransmitter levels

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.